Cas no 1630096-66-0 (2-Chloro-5-8-chloro-6-(trifluoromethyl)-imidazo1,5-apyridin-3-ylpyridine)

• Product Name: 2-Chloro-5-8-chloro-6-(trifluoromethyl)-imidazo1,5-apyridin-3-ylpyridine
• CAS No: 1630096-66-0
• MF: C₁₃H₆Cl₂F₃N₃
• MW: 332.108050823212
• CID: 4609889
• Update Time: 2025-10-31

2-Chloro-5-8-chloro-6-(trifluoromethyl)-imidazo1,5-apyridin-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-[8-chloro-6-(trifluoromethyl)imidazo[1,5-a]pyridin-3-yl]pyridine
• 2-Chloro-5-8-chloro-6-(trifluoromethyl)-imidazo1,5-apyridin-3-ylpyridine

• Inchi： 1S/C13H6Cl2F3N3/c14-9-3-8(13(16,17)18)6-21-10(9)5-20-12(21)7-1-2-11(15)19-4-7/h1-6H
• InChI Key： INYKPDAKCBOFMP-UHFFFAOYSA-N
• SMILES： C12=CN=C(C3=CC=C(Cl)N=C3)N1C=C(C(F)(F)F)C=C2Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Chloro-5-8-chloro-6-(trifluoromethyl)-imidazo1,5-apyridin-3-ylpyridine

Introduction to 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine (CAS No. 1630096-66-0)

2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine, with the CAS number 1630096-66-0, is a complex and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring and a trifluoromethyl-substituted imidazopyridine moiety, which contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have facilitated the production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine has been studied for its potential as a potent inhibitor of various biological targets. One of the key areas of interest is its activity against kinases, which are enzymes that play crucial roles in cellular signaling pathways. Specifically, this compound has shown promising inhibitory effects on certain kinases involved in cancer progression and inflammatory responses.

Clinical trials and preclinical studies have demonstrated that 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine exhibits selective inhibition of specific kinases, such as ABL1 and BTK. These kinases are known to be overactive in various types of cancer and autoimmune diseases. The selective inhibition provided by this compound can potentially lead to more effective and targeted therapies with reduced side effects compared to traditional broad-spectrum inhibitors.

Beyond its kinase inhibition properties, 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of chronic inflammatory conditions.

The pharmacokinetic properties of 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Toxicity studies have indicated that 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments to identify any potential adverse effects before advancing to clinical trials.

In conclusion, 2-Chloro-5-(8-chloro-6-(trifluoromethyl)-imidazo[1,5-a]pyridin-3-yl)pyridine (CAS No. 1630096-66-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in clinical settings.